4-(Phenylethynyl)benzil

• CAS No.: 70734-74-6
• Molecular Formula: C22H14O2
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 1-phenyl-2-[4-(2-phenylethynyl)phenyl]ethane-1,2-dione
• InChI: InChI=1S/C22H14O2/c23-21(19-9-5-2-6-10-19)22(24)20-15-13-18(14-16-20)12-11-17-7-3-1-4-8-17/h1-10,13-16H
• InChI Key: QJWIFTUKCAWTEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)C(=O)C3=CC=CC=C3

Description

4-(Phenylethynyl)benzil is a useful research compound. Its molecular formula is C22H14O2 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromobenzil (10.0 g, 0.0346 mol), phenylacetylene (3.88 g, 0.0380 mol), and (PPh3)2PdCl2 (0.121 g, 0.0002 mol) in diethylamine (950 mL) is stirred at ambient temperature for 72 hours, followed by concentration to dryness. The residue is then taken up in methylene chloride. Standard aqueous workup followed by recrystallization from 2-propanol gives the title compound.